Cas no 1351839-46-7 (1-(2-fluoro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-fluoro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1351839-46-7
• MF: C₁₅H₁₁FN₄O₂
• MW: 298.271846055985
• CID: 4591977
• Update Time: 2025-07-18

1-(2-fluoro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-4-methyl-phenyl)-5-pyridin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(2-fluoro-4-methylphenyl)-5-(4-pyridinyl)-
• 1-(2-fluoro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C15H11FN4O2/c1-9-2-3-12(11(16)8-9)20-14(10-4-6-17-7-5-10)13(15(21)22)18-19-20/h2-8H,1H3,(H,21,22)
• InChI Key： DNNBAOFQBFMIEW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2F)C(C2C=CN=CC=2)=C(C(O)=O)N=N1

Additional information on 1-(2-fluoro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(2-Fluoro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 1351839-46-7)

1-(2-Fluoro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1351839-46-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and diverse biological activities. The presence of a fluorine atom and a methyl group on the phenyl ring, along with the pyridine moiety, contributes to its distinct chemical and biological characteristics.

The synthesis of 1-(2-fluoro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a highly efficient and versatile method for constructing 1,2,3-triazoles. This reaction is part of the broader class of click chemistry reactions, which are known for their high yield, selectivity, and mild reaction conditions. The CuAAC reaction allows for the formation of the triazole ring by reacting an azide with an alkyne in the presence of a copper catalyst.

In recent years, 1-(2-fluoro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid has been studied for its potential as a therapeutic agent in various disease models. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(2-fluoro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid has also been investigated for its anticancer properties. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it has shown promise in inhibiting angiogenesis, a critical process in tumor growth and metastasis. These findings highlight its potential as a novel anticancer agent.

The pharmacokinetic properties of 1-(2-fluoro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid have also been evaluated. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Its stability under physiological conditions and low toxicity profile further support its potential for clinical use.

In terms of clinical trials, preliminary studies have shown promising results. Phase I trials have demonstrated that 1-(2-fluoro-4-methylphenyl)-5-pyridin-4-y-lH-l , 2 , 3 -triazole - 4 - carboxylic acid is well-tolerated at various dose levels with no significant adverse effects reported. These findings have paved the way for Phase II trials to evaluate its efficacy in specific disease indications.

The future prospects for 1-(2-fluoro-4-methylphenyl)-5-pyridin-4-y-lH-l , 2 , 3 -triazole - 4 - carboxylic acid are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability.

In conclusion, 1-(2-fluoro-4-methylphenyl)-5-pyridin-y-lH-l , 2 , 3 -triazole - 4 - carboxylic acid (CAS No. 1351839-467) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted and clinical trials advance, it is likely that this compound will play an important role in the treatment of various diseases.